3-(2,3-dihydro-1H-indol-3-yl)-N-[(4-methylphenyl)sulfonyl]alanine

• IUPAC Name: 3-(2,3-dihydro-1H-indol-3-yl)-2-[(4-methylphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C18H20N2O4S/c1-12-6-8-14(9-7-12)25(23,24)20-17(18(21)22)10-13-11-19-16-5-3-2-4-15(13)16/h2-9,13,17,19-20H,10-11H2,1H3,(H,21,22)
• InChI Key: ABCFCAKIVMOAGM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(CC2CNC3=CC=CC=C23)C(=O)O
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of related indole derivatives often involves cascade reactions between indoles and sulfonylazides, leading to complex structures like 2,3-diaminoindoles and imidazo[4,5-b]indoles (Sheng et al., 2014). Such methodologies could be adapted for the synthesis of the target compound by fine-tuning the reaction conditions and starting materials.

Molecular Structure Analysis

The molecular structure of compounds similar to the target can be complex, involving multiple functional groups and stereocenters. The structure is likely characterized by the indole backbone, a sulfonyl group, and an alanine moiety, contributing to its unique chemical behavior and interaction with biological systems.

Chemical Reactions and Properties

Indole derivatives exhibit a range of chemical reactions, including cycloadditions, dehydroaromatization, and amination, influenced by their functional groups (Sheng et al., 2014). The sulfonyl group could further engage in reactions typical of sulfones, including substitutions and eliminations.

Future Directions

The study of indole derivatives is a very active area of research, due to their prevalence in natural products and drugs. Future research could involve synthesizing this compound and studying its biological activity, as well as optimizing its properties for potential therapeutic use.